Cas no 2228901-22-0 (tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate
• CAS No: 2228901-22-0
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6276828
• PubChem ID: 165648913
• Update Time: 2025-05-22

tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate
• 2228901-22-0
• tert-butyl N-[3-(but-3-yn-2-yl)phenyl]carbamate
• EN300-1874216

• Inchi： 1S/C15H19NO2/c1-6-11(2)12-8-7-9-13(10-12)16-14(17)18-15(3,4)5/h1,7-11H,2-5H3,(H,16,17)
• InChI Key： YUYKKPTXTZBAHY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(C#C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-3-(but-3-yn-2-yl)phenylcarbamate (CAS: 2228901-22-0) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate (CAS: 2228901-22-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique alkyne-functionalized phenylcarbamate structure, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. The presence of the tert-butyl carbamate group and the but-3-yn-2-yl moiety provides a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and functionalization of tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate to explore its utility in drug development. One notable application is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are of great interest in oncology and inflammatory diseases. The alkyne group in the molecule allows for efficient conjugation via click chemistry, enabling the rapid assembly of diverse molecular libraries for high-throughput screening.

In addition to its synthetic utility, tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate has been investigated for its biological activity. Preliminary studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain cancer cell lines, highlighting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate the molecular targets and pathways involved in its biological activity. These findings underscore the importance of this compound in bridging the gap between chemical synthesis and biological applications.

Another area of interest is the use of tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate in chemical biology, particularly in the development of probes for studying protein-protein interactions and enzyme activity. The alkyne moiety serves as a convenient handle for bioorthogonal labeling, allowing researchers to track and visualize the compound's distribution and interactions within biological systems. This approach has been instrumental in advancing our understanding of complex biological processes and identifying new therapeutic targets.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate derivatives. Current research efforts are directed toward improving the compound's solubility, stability, and bioavailability to enhance its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to address these challenges and translate the findings into clinically relevant applications.

In conclusion, tert-butyl N-3-(but-3-yn-2-yl)phenylcarbamate (CAS: 2228901-22-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and functionalizability make it a promising candidate for drug discovery and chemical probe development. Continued research and innovation in this area are expected to yield significant advancements in the field, paving the way for new therapeutic strategies and tools for studying biological systems.